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Compound of Interest

Compound Name:
4-Pyrimidinol, 2-(ethylthio)-6-

methyl-

CAS No.: 3019-18-9

Cat. No.: B1436523

Get Quote

This guide provides a comprehensive technical overview of 4-Pyrimidinol, 2-(ethylthio)-6-
methyl-, a heterocyclic compound of interest to researchers and professionals in drug

discovery and development. This document delves into its chemical identity, commercial

availability, synthesis, physicochemical properties, and potential applications, offering a

consolidated resource for laboratory and research settings.

Chemical Identity and Structure
4-Pyrimidinol, 2-(ethylthio)-6-methyl-, also known as 2-(ethylthio)-6-methyl-4(1H)-

pyrimidinone, is a pyrimidine derivative. The core of its structure is a pyrimidine ring, which is a

six-membered aromatic heterocycle containing two nitrogen atoms. This core is substituted

with a hydroxyl group at the 4-position, an ethylthio group at the 2-position, and a methyl group

at the 6-position. The presence of these functional groups imparts specific chemical properties

and potential biological activities to the molecule.

The tautomeric nature of the 4-pyrimidinol moiety is a key structural feature. It can exist in

equilibrium between the keto (-C(=O)-) and enol (-C(OH)=) forms, with the keto form, 2-
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(ethylthio)-6-methyl-4(1H)-pyrimidinone, generally being the predominant tautomer. This

tautomerism can influence its reactivity and interactions with biological targets.

Key Identifiers:

Chemical Name: 4-Pyrimidinol, 2-(ethylthio)-6-methyl-

Systematic Name: 2-(ethylthio)-6-methylpyrimidin-4-ol

CAS Number: 3019-18-9[1]

Molecular Formula: C₇H₁₀N₂OS[1]

Molecular Weight: 170.23 g/mol [1]

SMILES: OC1=NC(SCC)=NC(C)=C1[1]

Commercial Availability and Sourcing
4-Pyrimidinol, 2-(ethylthio)-6-methyl- is commercially available from various chemical

suppliers, indicating its accessibility for research and development purposes. When sourcing

this compound, it is imperative for researchers to scrutinize the purity and specifications

provided by the vendor to ensure the quality and reliability of their experimental results.

Table 1: Representative Commercial Suppliers

Supplier Name Product Name Purity/Specification

BLDpharm
2-(Ethylthio)-6-

methylpyrimidin-4-ol
Varies by batch

LookChem
2-(Ethylthio)-6-

methylpyrimidin-4-ol
Varies by batch

Chemicalbook
2-(ETHYLTHIO)-6-

METHYLPYRIMIDIN-4-OL
Varies by batch

Nanjinbio
2-(ETHYLTHIO)-6-

METHYLPYRIMIDIN-4-OL
97%
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Note: Availability and specifications are subject to change. Researchers should consult the

respective supplier's website for the most current information.

Synthesis and Manufacturing
The synthesis of 4-Pyrimidinol, 2-(ethylthio)-6-methyl- is primarily achieved through the S-

alkylation of a corresponding thiouracil precursor. This well-established synthetic route offers a

reliable and efficient means of obtaining the target compound.

Retrosynthetic Analysis and Key Precursors
The logical disconnection for the synthesis of 2-(ethylthio)-6-methyl-4(1H)-pyrimidinone points

to 6-methyl-2-thiouracil as the key starting material. The ethylthio group can be introduced via

nucleophilic substitution using an appropriate ethylating agent.

Diagram 1: Retrosynthetic Analysis

2-(ethylthio)-6-methyl-4(1H)-pyrimidinone

6-methyl-2-thiouracil S-Alkylation

Ethylating Agent (e.g., Bromoethane)

S-Alkylation

Click to download full resolution via product page

Caption: Retrosynthetic approach for the target compound.

Synthetic Protocol: S-Alkylation of 6-Methyl-2-Thiouracil
This protocol is based on established methods for the S-alkylation of thiouracils.

Diagram 2: Synthetic Scheme
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6-methyl-2-thiouracil

Sodium salt of 6-methyl-2-thiouracil
Deprotonation

2-(ethylthio)-6-methyl-
4(1H)-pyrimidinone

S-Ethylation

Base (e.g., NaH, NaOEt)

Bromoethane

Click to download full resolution via product page

Caption: Synthesis of the target compound via S-alkylation.

Step-by-Step Methodology:

Preparation of the Thiouracil Salt: To a solution of 6-methyl-2-thiouracil in a suitable

anhydrous solvent (e.g., ethanol or DMF), add one equivalent of a strong base such as

sodium ethoxide or sodium hydride at room temperature. Stir the mixture until the thiouracil

is fully dissolved and the corresponding sodium salt is formed.

Alkylation Reaction: To the solution of the 6-methyl-2-thiouracil sodium salt, add a slight

excess (1.1 equivalents) of bromoethane. The reaction mixture is then stirred at room

temperature or gently heated (e.g., to 50-60 °C) to facilitate the reaction. The progress of the

reaction should be monitored by Thin Layer Chromatography (TLC).

Work-up and Isolation: Upon completion of the reaction, the solvent is removed under

reduced pressure. The resulting residue is then taken up in water and neutralized with a

dilute acid (e.g., acetic acid or HCl). The precipitated product is collected by filtration.

Purification: The crude product can be purified by recrystallization from a suitable solvent

system, such as ethanol/water, to yield the pure 4-Pyrimidinol, 2-(ethylthio)-6-methyl-.

Spectroscopic and Physicochemical Properties
The structural elucidation and characterization of 4-Pyrimidinol, 2-(ethylthio)-6-methyl- are

confirmed through various spectroscopic techniques.

Table 2: Physicochemical and Spectroscopic Data
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Property Value/Description Source

Physical State White to off-white solid General observation

Melting Point

Not explicitly reported in

searches, but related

compounds have melting

points in the range of 150-200

°C.

Inferred from related

compounds

Solubility

Expected to be soluble in

common organic solvents like

DMSO and methanol.

General chemical principles

¹H NMR

A proton NMR spectrum is

available on SpectraBase,

which would show

characteristic peaks for the

methyl, ethyl, and pyrimidine

ring protons.[2]

SpectraBase[2]

¹³C NMR

Expected to show distinct

signals for the carbons of the

pyrimidine ring, the methyl

group, and the ethylthio group.

General chemical principles

Mass Spectrometry

The molecular ion peak (M+)

would be expected at m/z =

170.23.

Calculated

Infrared (IR) Spectroscopy

Characteristic peaks would

include C=O stretching

(around 1650-1700 cm⁻¹), N-H

stretching (around 3100-3300

cm⁻¹), and C-S stretching.

General chemical principles

Applications in Research and Drug Development
Pyrimidine derivatives are a well-established class of compounds with a broad spectrum of

biological activities, making them valuable scaffolds in medicinal chemistry.[3] While specific,
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in-depth studies on 4-Pyrimidinol, 2-(ethylthio)-6-methyl- are not extensively documented in

the readily available literature, its structural motifs suggest potential applications in several

therapeutic areas.

Potential as an Antiviral and Antifungal Agent
The pyrimidine core is a fundamental component of nucleosides, and modifications to this

structure have led to the development of numerous antiviral and anticancer drugs. It has been

suggested that 2-(Ethylthio)-6-methylpyrimidin-4-ol could be a potential active pharmaceutical

ingredient for the development of antiviral and antifungal medications.[1]

Scaffold for Anticonvulsant Agents
Research into related 2-thio-6-methylpyrimidin-4(3H)-one derivatives has revealed promising

anticonvulsant activity.[4] This suggests that the 2-(ethylthio)-6-methyl-4(1H)-pyrimidinone

scaffold could serve as a starting point for the design and synthesis of novel central nervous

system agents.

Use in the Agricultural Industry
There is a potential for 2-(Ethylthio)-6-methylpyrimidin-4-ol to be utilized as a pesticide or

herbicide in the agricultural sector.[1] The biological activity of pyrimidine derivatives is not

limited to human medicine and extends to applications in crop protection.

Diagram 3: Potential Application Workflow
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Caption: Potential research and development pathways.

Safety and Handling
As with any chemical compound, proper safety precautions should be taken when handling 4-
Pyrimidinol, 2-(ethylthio)-6-methyl-. Researchers should consult the Safety Data Sheet

(SDS) provided by the supplier for detailed information on hazards, handling, storage, and

disposal. Standard laboratory personal protective equipment (PPE), including safety glasses,

gloves, and a lab coat, should be worn at all times.

Conclusion
4-Pyrimidinol, 2-(ethylthio)-6-methyl- is a commercially available pyrimidine derivative with a

straightforward synthetic route. Its structural features suggest potential for exploration in

various fields, particularly in medicinal chemistry and agrochemical research. This guide

provides a foundational understanding of this compound, intended to facilitate its use in further

scientific investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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